Cas no 201608-18-6 (Prostaglandin A2-d4)

Prostaglandin A2-d4 structure
Prostaglandin A2-d4 structure
Product Name:Prostaglandin A2-d4
CAS No:201608-18-6
MF:C20H30O4
MW:338.5
CID:1391667
PubChem ID:126456240
Update Time:2024-11-04

Prostaglandin A2-d4 Chemical and Physical Properties

Names and Identifiers

    • (5Z,13E,15S)-15-Hydroxy-9-oxo(3,3,4,4-2H4)prosta-5,10,13-trien-1-oic acid
    • Prostaglandin A2-d4
    • LTHZGQWLVPRFKN-POTMKMQYSA-N
    • 9-OXO-15S-HYDROXY-PROSTA-5Z,10,13E-TRIEN-1-OIC-3,3,4,4-D4 ACID
    • HY-113041S
    • (Z)-3,3,4,4-tetradeuterio-7-[(1R,2S)-2-[(E,3S)-3-hydroxyoct-1-enyl]-5-oxocyclopent-3-en-1-yl]hept-5-enoic acid
    • CHEBI:186015
    • J-013075
    • CS-0374407
    • 201608-18-6
    • Inchi: 1S/C20H30O4/c1-2-3-6-9-17(21)14-12-16-13-15-19(22)18(16)10-7-4-5-8-11-20(23)24/h4,7,12-18,21H,2-3,5-6,8-11H2,1H3,(H,23,24)/b7-4-,14-12+/t16-,17-,18+/m0/s1
    • InChI Key: MYHXHCUNDDAEOZ-FOSBLDSVSA-N
    • SMILES: C([C@H]1C(C=C[C@@H]1/C=C/[C@@H](O)CCCCC)=O)/C=C\C([H])([H])C([H])([H])CC(=O)O

Computed Properties

  • Exact Mass: 338.23951642g/mol
  • Monoisotopic Mass: 338.23951642g/mol
  • Isotope Atom Count: 4
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 11
  • Complexity: 476
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 74.6Ų

Prostaglandin A2-d4 Pricemore >>

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